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Compound of Interest

Compound Name: 6-Amino-2-methylnicotinic acid

Cat. No.: B1451740

An In-Depth Technical Guide to the Chemical Properties of 6-Amino-2-methylnicotinic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Amino-2-methylnicotinic acid is a substituted pyridine carboxylic acid that serves as a
crucial heterocyclic building block in modern medicinal chemistry and organic synthesis. Its
unique arrangement of an amino group, a methyl group, and a carboxylic acid on the pyridine
core imparts a specific set of electronic and steric properties, making it a valuable synthon for
creating complex molecular architectures. The strategic placement of these functional groups
allows for a wide range of chemical transformations, enabling its incorporation into diverse
scaffolds, particularly in the development of novel therapeutic agents. This guide provides a
comprehensive overview of its core chemical properties, spectroscopic profile, reactivity, and
handling, designed to equip researchers with the foundational knowledge required for its
effective application.

Chemical Identity and Molecular Structure

Correctly identifying a chemical entity is the bedrock of any scientific investigation. The
fundamental identifiers for 6-Amino-2-methylnicotinic acid are consolidated below, providing
a clear and unambiguous reference for this compound.
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Identifier Value Source(s)

6-amino-2-methylpyridine-3-
IUPAC Name ) ] [1]
carboxylic acid

CAS Number 680208-82-6 [1]12]
Molecular Formula C7HsN20:2 [11[2]
Molecular Weight 152.15 g/mol [11[3]

1S/C7H8N202/c1-4-
InChl 5(7(10)11)2-3-6(8)9-4/h2- [1][2]
3H,1H3,(H2,8,9)(H,10,11)
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SMILES CC1=C(C=CC(=N1)N)C(=0)0  [1]

The molecule's architecture, featuring a pyridine ring substituted at the 2-, 3-, and 6-positions,
is visualized below. This arrangement is key to its chemical behavior, with the electron-donating
amino and methyl groups influencing the reactivity of the electron-withdrawing carboxylic acid
and the pyridine ring itself.

Reactivity Profile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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